(E)-N-(4-acetylphenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetamide
• InChI: InChI=1S/C18H14N2O3S3/c1-11(21)12-4-6-13(7-5-12)19-16(22)10-20-17(23)15(26-18(20)24)9-14-3-2-8-25-14/h2-9H,10H2,1H3,(H,19,22)/b15-9+
• InChI Key: QYVYGJRMHDAIMI-OQLLNIDSSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC=CS3)SC2=S
• Isomeric SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C\C3=CC=CS3)/SC2=S
• Molecular Formula: C18H14N2O3S3
• Molecular Weight: 402.5 g/mol

Description

(E)-N-(4-acetylphenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide is a useful research compound. Its molecular formula is C18H14N2O3S3 and its molecular weight is 402.5. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial Properties : Research indicates significant antimicrobial activity against bacteria, mycobacteria, and fungi. For instance, derivatives of this compound exhibited potent activity against Mycobacterium tuberculosis and non-tuberculous mycobacteria, as well as antibacterial activity against methicillin-resistant Staphylococcus aureus (Krátký, Vinšová, & Stolaříková, 2017).

• Anti-inflammatory Activity : Certain derivatives have shown significant anti-inflammatory properties. For example, derivatives synthesized by reacting pyrazole with various substituted acetamides demonstrated notable anti-inflammatory activity (Sunder & Maleraju, 2013).

• Potential Antitumor Properties : Some derivatives have been evaluated for their antitumor activity. For example, N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives exhibited considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

• Photophysical Properties : Derivatives of this compound have been synthesized and characterized for their photophysical properties, demonstrating potential applications in materials science (Jachak et al., 2021).

• Antifibrotic and Anticancer Action : Some amino(imino)thiazolidinone derivatives have shown both antifibrotic and anticancer activities, presenting as interesting candidates for further testing in these areas (Kaminskyy et al., 2016).

• In Vivo Anticancer and Antiangiogenic Effects : Novel thioxothiazolidin-4-one derivatives have shown the ability to inhibit tumor growth and angiogenesis in mouse models, suggesting potential for anticancer therapy (Chandrappa et al., 2010).

• Antioxidant Properties : Some derivatives have been synthesized and evaluated for their antioxidant activity, showing efficacy in various antioxidant assays (Koppireddi et al., 2013).